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Abstract
This technical guide provides a comprehensive overview of 2-methoxybenzylamine, a

versatile chemical intermediate with significant applications in the pharmaceutical and

agrochemical industries. The document details its chemical and physical properties, outlines

established synthesis protocols, and explores its primary uses, particularly in the preparation of

bioactive compounds. Safety and handling information is also included to ensure its proper use

in a laboratory setting. All quantitative data is presented in clear, tabular format, and key

experimental workflows are visualized using Graphviz diagrams.

Introduction
2-Methoxybenzylamine, also known as (2-methoxyphenyl)methanamine, is an organic

compound belonging to the benzylamine family.[1] It is characterized by a benzylamine core

substituted with a methoxy group at the ortho position of the benzene ring.[2] This substitution

influences its chemical reactivity and physical properties, making it a valuable building block in

organic synthesis.[1] While not known to occur naturally in significant amounts, it is produced

industrially for use as an intermediate in the synthesis of a variety of more complex molecules.

[1] Its primary utility lies in the pharmaceutical sector, where it serves as a precursor for the

synthesis of compounds such as GABAA receptor ligands, which have potential as analgesic

agents, and 6-substituted purines.[1][3]
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Chemical and Physical Properties
2-Methoxybenzylamine is a colorless to pale yellow liquid at room temperature with a

characteristic amine-like odor.[1] A summary of its key physical and chemical properties is

provided in the tables below.

Table 1: General Properties
Property Value Reference(s)

CAS Number 6850-57-3 [2]

Molecular Formula C₈H₁₁NO [2]

Molecular Weight 137.18 g/mol [2][4]

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [1]

Table 2: Physical Properties
Property Value Reference(s)

Boiling Point 227 °C at 724 mmHg [3][5]

Density 1.051 g/mL at 25 °C [3][5]

Refractive Index (n20/D) 1.548 [5]

Flash Point 100 °C (closed cup) [5][6]

Water Solubility Slightly soluble [1]

Table 3: Chemical Identifiers
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Identifier Value Reference(s)

IUPAC Name
(2-

methoxyphenyl)methanamine
[4]

SMILES COc1ccccc1CN [5]

InChI
1S/C8H11NO/c1-10-8-5-3-2-4-

7(8)6-9/h2-5H,6,9H2,1H3
[5]

InChIKey
PXJACNDVRNAFHD-

UHFFFAOYSA-N
[2][5]

Synthesis of 2-Methoxybenzylamine
2-Methoxybenzylamine is typically synthesized via two primary routes: nucleophilic

substitution of a 2-methoxybenzyl halide with ammonia or a primary amine, or the reductive

amination of 2-methoxybenzaldehyde.[1] The latter is a widely used method in medicinal

chemistry.[7]

Experimental Protocol: Reductive Amination of 2-
Methoxybenzaldehyde
This protocol is a generalized procedure for the gram-scale reductive amination of an

aldehyde, which can be adapted for the synthesis of 2-methoxybenzylamine.[8]

Materials:

2-Methoxybenzaldehyde

Ammonia or an appropriate amine source (e.g., ammonium acetate)

Sodium triacetoxyborohydride (NaBH(OAc)₃)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography

Procedure:

To a solution of 2-methoxybenzaldehyde (1 equivalent, 20 mmol) in ethyl acetate (40 mL),

add the amine source (1.1 equivalents, 22 mmol).

Stir the mixture at room temperature.

Add sodium triacetoxyborohydride (1.2 equivalents, 24 mmol) portion-wise to the stirred

solution.

Continue stirring the reaction mixture at room temperature for 6 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃

(20 mL).

Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced

pressure.

Purify the resulting residue by flash column chromatography on silica gel to afford 2-
methoxybenzylamine.
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Fig. 1: Reductive Amination Workflow for the Synthesis of 2-Methoxybenzylamine.

Applications in Drug Development
2-Methoxybenzylamine is a key intermediate in the synthesis of various pharmaceutical

compounds.[1] Its utility stems from the presence of the reactive primary amine group, which

can be readily functionalized.

Synthesis of GABAA Receptor Ligands
2-Methoxybenzylamine is used in the preparation of ligands for the γ-aminobutyric acid type A

(GABAₐ) receptor.[1][9] These receptors are the primary targets for inhibitory

neurotransmission in the central nervous system, and modulators of these receptors can

exhibit anxiolytic, sedative, and analgesic properties.[10] While a specific protocol for the direct

use of 2-methoxybenzylamine in the synthesis of a named GABAA ligand is not readily

available in the provided search results, the general principle involves the reaction of the amine

with a suitable electrophile to construct the desired scaffold.

Preparation of 6-Substituted Purines
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2-Methoxybenzylamine is also employed in the synthesis of 6-substituted purines.[3][11]

Purine analogs are a class of compounds with a wide range of biological activities, including

anti-cancer and anti-viral properties.[12] The synthesis typically involves the displacement of a

leaving group at the 6-position of a purine ring by the amine group of 2-methoxybenzylamine.

The following is a generalized workflow for the synthesis of a 6-(2-methoxybenzylamino)purine

derivative.

Reactants

Reaction Conditions

Process Purification
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Derivative

Heating/
Stirring

2-Methoxybenzylamine

Solvent (e.g., EtOH)
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Fig. 2: General Workflow for the Synthesis of 6-Substituted Purines.

Signaling Pathways
Current literature does not indicate that 2-methoxybenzylamine itself has a direct role in

biological signaling pathways. Its significance in a biological context is primarily as a structural

component of larger, pharmacologically active molecules. The biological activity of these larger

molecules is determined by their interaction with specific targets, such as the GABAA receptor,

rather than any intrinsic activity of the 2-methoxybenzylamine moiety itself.

Safety and Handling
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2-Methoxybenzylamine is a corrosive substance that can cause severe skin burns and eye

damage.[4][13] It is essential to handle this chemical with appropriate personal protective

equipment (PPE) in a well-ventilated area, preferably a fume hood.[1]

Table 4: GHS Hazard Information
Hazard Description Reference(s)

Pictogram GHS05 (Corrosion) [6]

Signal Word Danger [6][13]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[4]

Precautionary Statements

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P363,

P405, P501

[1][8]

First Aid Measures:

If swallowed: Rinse mouth. Do NOT induce vomiting.[8]

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[8]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[8]

In all cases of exposure, seek immediate medical attention.

Conclusion
2-Methoxybenzylamine is a valuable and versatile chemical intermediate with established

applications in the synthesis of pharmaceutically relevant compounds. Its straightforward

synthesis and the reactivity of its primary amine group make it a useful building block for drug
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discovery and development. Researchers and scientists working with this compound should be

familiar with its properties and adhere to strict safety protocols due to its corrosive nature.

Further research into the applications of 2-methoxybenzylamine could lead to the discovery of

novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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